Cas no 1523618-19-0 (8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1523618-19-0
• MF: C₇H₁₃ClFN
• MW: 165.636224508286
• MDL: MFCD26959142
• CID: 4608309
• Update Time: 2025-05-21

8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-azabicyclo[3.2.1]octane hcl
• 3-Azabicyclo[3.2.1]octane, 8-fluoro-, hydrochloride (1:1)
• 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride

• MDL： MFCD26959142
• Inchi： 1S/C7H12FN.ClH/c8-7-5-1-2-6(7)4-9-3-5;/h5-7,9H,1-4H2;1H
• InChI Key： SRCBWFGHBQWSKR-UHFFFAOYSA-N
• SMILES： C12C(F)C(CC1)CNC2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride

Introduction to 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1523618-19-0)

8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1523618-19-0) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, characterized by its unique structural framework, which includes a fluorine substituent and an azabicyclo[3.2.1]octane core. The presence of the fluorine atom and the specific bicyclic scaffold imparts distinct chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The bicyclo[3.2.1]octane moiety is a key structural feature that contributes to the compound's stability and reactivity. This bicyclic system is known for its rigid conformation, which can influence the binding affinity and selectivity of the molecule when interacting with biological targets. The fluorine atom, on the other hand, is a well-documented pharmacophore that enhances metabolic stability, improves binding interactions, and can modulate pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of novel scaffolds for drug discovery. Among these, azabicyclo[3.2.1]octanes have emerged as valuable building blocks due to their ability to mimic natural amino acid structures while offering greater chemical diversity. The introduction of fluorine into this scaffold further expands its potential by introducing electronic and steric effects that can be fine-tuned for optimal biological activity.

One of the most compelling aspects of 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride is its potential in the development of central nervous system (CNS) therapeutics. The rigid bicyclic structure can facilitate blood-brain barrier penetration, while the fluorine substituent can enhance receptor binding affinity. Preliminary studies have suggested that this compound may exhibit properties relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's, by interacting with specific neurotransmitter receptors or modulating intracellular signaling pathways.

Furthermore, the compound's structure makes it an attractive candidate for kinase inhibition applications. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. By targeting specific kinases, 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride could potentially interfere with aberrant signaling pathways involved in conditions such as cancer and inflammation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize the design of compounds like 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride before conducting costly wet-lab experiments. Molecular docking studies have identified potential binding pockets on target proteins that could be exploited by this compound, providing a rational basis for further structural modifications.

The synthesis of 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride presents unique challenges due to its complex cyclic structure and the need for precise functional group manipulation. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound in multiigram quantities suitable for preclinical studies.

In conclusion, 8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride represents a significant advancement in pharmaceutical chemistry, combining structural features that enhance both biological activity and pharmacokinetic properties. Its potential applications in treating CNS disorders and cancer make it a compound of great interest for future research and development.